Carebastine Methyl Ester
Carebastine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
189064-48-0
VCID:
VC0028426
InChI:
InChI=1S/C33H39NO4/c1-33(2,32(36)37-3)28-18-16-25(17-19-28)30(35)15-10-22-34-23-20-29(21-24-34)38-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
SMILES:
CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC
Molecular Formula:
C33H39NO4
Molecular Weight:
513.7 g/mol
Carebastine Methyl Ester
CAS No.: 189064-48-0
Reference Standards
VCID: VC0028426
Molecular Formula: C33H39NO4
Molecular Weight: 513.7 g/mol
| CAS No. | 189064-48-0 |
|---|---|
| Product Name | Carebastine Methyl Ester |
| Molecular Formula | C33H39NO4 |
| Molecular Weight | 513.7 g/mol |
| IUPAC Name | methyl 2-[4-[4-(4-benzhydryloxypiperidin-1-yl)butanoyl]phenyl]-2-methylpropanoate |
| Standard InChI | InChI=1S/C33H39NO4/c1-33(2,32(36)37-3)28-18-16-25(17-19-28)30(35)15-10-22-34-23-20-29(21-24-34)38-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3 |
| Standard InChIKey | MSGNQXZBCGURTB-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC |
| Canonical SMILES | CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)OC |
| Synonyms | 4-[4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-oxobutyl]-α,α-dimethyl-benzeneacetic Acid Methyl Ester; |
| PubChem Compound | 11060324 |
| Last Modified | Nov 11 2021 |
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